Cas no 512809-80-2 (2-3-(3,5-dimethyl-1H-pyrazol-4-yl)adamantan-1-ylacetic acid)

2-3-(3,5-dimethyl-1H-pyrazol-4-yl)adamantan-1-ylacetic acid structure
512809-80-2 structure
Product Name:2-3-(3,5-dimethyl-1H-pyrazol-4-yl)adamantan-1-ylacetic acid
CAS No:512809-80-2
MF:C17H24N2O2
MW:288.384664535522
MDL:MFCD03074385
CID:3058682
PubChem ID:3161842
Update Time:2025-04-21

2-3-(3,5-dimethyl-1H-pyrazol-4-yl)adamantan-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-(3,5-Dimethyl-1H-pyrazol-4-yl)adamantan-1-yl)acetic acid
    • 2-3-(3,5-dimethyl-1H-pyrazol-4-yl)adamantan-1-ylacetic acid
    • 512809-80-2
    • [3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-adamantyl]acetic acid
    • AKOS016344998
    • EN300-228223
    • AKOS000303123
    • [3-(3,5-dimethyl-1H-pyrazol-4-yl)tricyclo[3.3.1.1~3,7~]dec-1-yl]acetic acid
    • MFCD03074385
    • 2-(3-(3,5-Dimethyl-1H-pyrazol-4-yl)adamantan-1-yl)aceticacid
    • 2-[3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-adamantyl]acetic acid
    • 2-[3-(3,5-dimethyl-1h-pyrazol-4-yl)adamantan-1-yl]acetic acid
    • [3-(3,5-dimethyl-1H-pyrazol-4-yl)adamantan-1-yl]acetic acid
    • STK348962
    • [3-(3,5-Dimethyl-1H-pyrazol-4-yl)-adamantan-1-yl]-acetic acid
    • SR-01000325116
    • Oprea1_139593
    • MVA80980
    • HMS1697M19
    • CS-0240399
    • BRD-A64890275-001-01-0
    • SR-01000325116-1
    • MDL: MFCD03074385
    • Inchi: 1S/C17H24N2O2/c1-10-15(11(2)19-18-10)17-6-12-3-13(7-17)5-16(4-12,9-17)8-14(20)21/h12-13H,3-9H2,1-2H3,(H,18,19)(H,20,21)
    • InChI Key: BXGTVFWQTAHJCR-UHFFFAOYSA-N
    • SMILES: OC(CC12CC3CC(CC(C4C(C)=NNC=4C)(C3)C1)C2)=O

Computed Properties

  • Exact Mass: 288.183778013Da
  • Monoisotopic Mass: 288.183778013Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 66Ų

2-3-(3,5-dimethyl-1H-pyrazol-4-yl)adamantan-1-ylacetic acid Pricemore >>

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abcr
AB498252-250 mg
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abcr
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